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Compound of Interest |

Compound Name: BRD9185
CAS No.: 2057420-29-6
Cat. No.: B606359
. J

Executive Safety Summary: The "Why" Behind the
Protocol

BRD9185 is a potent, selective inhibitor of the BRD9 bromodomain, a component of the
SWI/SNF chromatin remodeling complex. As a research-grade small molecule, it lacks the
exhaustive toxicological data associated with clinical drugs. However, its mechanism of action
—altering gene transcription via chromatin modification—mandates that we treat it as a Class 4
Potent Compound (OEB 4) until proven otherwise.

The Core Risk:

» Epigenetic Modulation: Compounds that modify chromatin structure have inherent potential
for reproductive toxicity and teratogenicity.

» DMSO Vectoring: BRD918S5 is typically reconstituted in Dimethyl Sulfoxide (DMSQO). DMSO
is an aggressive solvent that permeates standard nitrile gloves and skin rapidly, carrying the
dissolved inhibitor directly into the bloodstream.

Standard Directive: Handle as a potential reproductive toxin and genotoxin.

Risk Assessment & Hazard Identification
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Hazard Category Risk Level Operational Context

Dry powder is easily
) ) aerosolized during weighing.
Inhalation High )
Static charge often causes "fly-

away" particles.

DMSO solutions bypass the
) N skin barrier. Dry powder can
Dermal Absorption Critical )
contaminate surfaces and

transfer to skin.

Irritant potential; high risk of
Ocular Moderate absorption via tear ducts if

splashed.

Assume target organ toxicity
(reproductive/developmental)
due to BRD9 inhibition

mechanism.

Systemic Unknown/High

PPE Specifications: The Tiered Defense System

Do not rely on generic "lab safety" rules. Use this tiered system specific to the physical state of
the compound.

A. Hand Protection (The Critical Failure Point)

Standard 4-mil nitrile exam gloves provide <5 minutes of protection against DMSO. Once
DMSO breaches the glove, it traps the BRD9185 against your skin, increasing absorption.

e Protocol:Double-Gloving with Specific Material Requirements.
o Inner Layer: 4-mil Nitrile (Examination grade).

o Outer Layer: 8-mil Nitrile (High-risk/extended cuff) OR Silver Shield® (Laminate) for
prolonged handling.
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o Change Frequency: Immediately upon any visible splash. Every 30 minutes during
continuous handling of DMSO solutions.

B. Respiratory & Engineering Controls

e Primary: All handling of dry powder must occur within a certified Chemical Fume Hood or a
Powder Weighing Station (HEPA filtered).

o Secondary (PPE): If working outside a hood (Emergency only):
o Minimum: N95 (Particulate only—useless against DMSO vapors).

o Required: Half-face respirator with P100/OV (Organic Vapor) cartridges.

C. Ocular & Body[1]

o Eyes: Chemical Splash Goggles (ANSI Z87.1). Note: Safety glasses are insufficient for
solubilization steps due to the "splash-up” risk of DMSO.

e Body: Lab coat (buttoned/snapped). For high-concentration stock preparation (>10 mM), use
Tyvek® arm sleeves to bridge the gap between glove and lab coat.

Operational Workflow: Step-by-Step
Phase 1: Preparation & Weighing (Dry Powder)

Goal: Prevent aerosolization and static spread.

 Static Control: Place an ionizing fan or anti-static gun inside the fume hood. Small molecule
powders are often electrostatic and will "jump" from spatulas.

o Workspace: Line the hood surface with plastic-backed absorbent pads (absorbent side up) to
capture invisible dust.

e Weighing:
o Tare the vial with the cap on.

o Open vial only inside the hood.
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o Transfer powder.
o Recap immediately before removing from the balance.

o Never leave an open vial of BRD9185 on the benchtop.

Phase 2: Solubilization (The "Red Zone")
Goal: Contain the liquid vector (DMSO).

Solvent Addition: Add DMSO slowly down the side of the vial to prevent "puffing" of the
powder.

Vortexing: Cap tightly. Vortex inside the hood.

Pressure Release: DMSO solubilization can be slightly exothermic. Briefly loosen the cap to
release pressure, then retighten.

Labeling: Mark the vial with a Red Dot or "TOXIC" label immediately.

Phase 3: Waste & Decontamination

 Liquids: Dispose of BRD9185/DMSO solutions in a dedicated "High Hazard" solvent waste
stream (separate from general organic waste if possible).

e Solids: Pipette tips, gloves, and weighing boats must go into Chemical Incineration bins, not
general trash.

» Surface Decon:
o Wipe 1: 10% Bleach (oxidizes many small molecules).
o Wipe 2: 70% Ethanol (removes the bleach residue).

o Note: Ethanol alone may solubilize residual compound and spread it; bleach helps
degrade it chemically.

Visualizing the Safety Logic
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Diagram 1: The PPE Decision Matrix

This logic flow determines your required gear based on the state of the chemical.
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What is the Physical State?

Dry Powder DMSO Solution
(Aerosol Risk) (Permeation Risk)

Engineering Control: Engineering Control:
Fume Hood REQUIRED Fume Hood Recommended

Gloves:
DOUBLE GLOVING REQUIRED
Inner: Nitrile | Outer: 8-mil or Laminate

Gloves:
Single Nitrile (4-mil)

Add Tyvek Sleeves
if Vol > 5mL

Click to download full resolution via product page

Caption: Decision matrix for PPE selection highlighting the escalation of protection required
when BRD9185 is dissolved in DMSO.

Diagram 2: Solubilization Workflow

The precise sequence to minimize exposure during the most dangerous step.
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1. Inspect Vial 2. Place in Hood
(Check integrity) (On absorbent pad)

High Risk 3. Add DMSO 4. Vortex
(Slowly, down side) (Cap TIGHT)

5. Vent 6. Decon Outer Vial
(Release pressure) (Wipe with EtOH)

Click to download full resolution via product page

Caption: Step-by-step solubilization protocol. Red indicates the highest risk of aerosol/splash

exposure.

Emergency Response Plan

Incident

Immediate Action

Secondary Action

Skin Splash (DMSO)

DO NOT SCRUB. Rinse with
gentle water flow for 15 mins.
[1] Scrubbing increases

absorption.

Seek medical attention.[1][2][3]
[4][5] Provide SDS (class-
based).

Eye Splash

Flush at eyewash station for

15 mins. Hold eyelids open.

Transport to ER.

Powder Spill (<100mg)

Cover with wet paper towel

(prevents dust). Wipe inward.

Bag waste as hazardous.
Clean area with bleach/EtOH.

Powder Spill (>100mg)

Evacuate area. Allow dust to

settle (30 mins).

Don N95/P100 before re-

entering to clean.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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brd9185]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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